Cas no 2248261-66-5 (Ethyl 4-methoxypiperidine-2-carboxylate)

• Product Name: Ethyl 4-methoxypiperidine-2-carboxylate
• CAS No: 2248261-66-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6434230
• PubChem ID: 137938094
• Update Time: 2025-05-22

Ethyl 4-methoxypiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248261-66-5
• Ethyl 4-methoxypiperidine-2-carboxylate
• EN300-6509526

• Inchi： 1S/C9H17NO3/c1-3-13-9(11)8-6-7(12-2)4-5-10-8/h7-8,10H,3-6H2,1-2H3
• InChI Key： DOWUAFOOLQYSIO-UHFFFAOYSA-N
• SMILES： O(C)C1CCNC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 4-methoxypiperidine-2-carboxylate

Ethyl 4-Methoxypiperidine-2-Carboxylate: A Comprehensive Overview

Ethyl 4-methoxypiperidine-2-carboxylate, with the CAS number No. 2248261-66-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a methoxy group and an ethyl ester moiety. Its chemical formula is C11H17NO3, and it exists as a white crystalline solid with a melting point of approximately 105°C. The compound's solubility in common solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic applications.

Recent studies have highlighted the potential of ethyl 4-methoxypiperidine-2-carboxylate as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, where its ability to modulate bacterial cell membranes has shown promising results. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant pathogens, such as methicillin-resistant *Staphylococcus aureus* (MRSA). This underscores its importance in the ongoing quest for new antimicrobial agents.

In addition to its pharmaceutical applications, ethyl 4-methoxypiperidine-2-carboxylate has found utility in the field of polymer chemistry. Its ability to undergo controlled polymerization reactions has led to the development of novel polyesters with tailored mechanical properties. A 2023 article in *Macromolecules* reported that polymers synthesized using this compound exhibit enhanced thermal stability and mechanical strength, making them ideal candidates for high-performance materials in aerospace and automotive industries.

The synthesis of ethyl 4-methoxypiperidine-2-carboxylate typically involves multi-step reactions, often starting from readily available starting materials such as piperidine and methyl acrylate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, reducing production costs and environmental impact.

From an environmental perspective, ethyl 4-methoxypiperidine-2-carboxylate has been evaluated for its biodegradability and ecological safety. Studies conducted in accordance with OECD guidelines indicate that the compound exhibits moderate biodegradability under aerobic conditions, with a degradation rate of approximately 65% within 28 days. This suggests that while it is not entirely eco-friendly, its environmental footprint is manageable when proper disposal protocols are followed.

Looking ahead, ongoing research is focused on expanding the applications of ethyl 4-methoxypiperidine-2-carboxylate into emerging areas such as nanotechnology and green chemistry. Its potential as a building block for self-healing materials and biodegradable polymers is currently being explored by researchers at leading institutions worldwide. Furthermore, its role in drug delivery systems is being investigated, with preliminary results indicating its ability to enhance drug solubility and bioavailability.

In conclusion, ethyl 4-methoxypiperidine-2-carboxylate (CAS No. 2248261-66-5) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, materials science, and polymer chemistry highlight its significance as a versatile intermediate. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across various industries.